Cas no 96548-58-2 (N,N'-(Hexane-1,6-diyl)didocosanamide)

• Product Name: N,N'-(Hexane-1,6-diyl)didocosanamide
• CAS No: 96548-58-2
• MF: C₅₀H₁₀₀N₂O₂
• MW: 761.341216087341
• CID: 2819968
• PubChem ID: 18472040
• Update Time: 2025-04-21

N,N'-(Hexane-1,6-diyl)didocosanamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL425136
• 96548-58-2
• DTXSID40594190
• N,N'-(Hexane-1,6-diyl)didocosanamide
• NLYBLDAYIHAXCL-UHFFFAOYSA-N

• Inchi： 1S/C50H100N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-41-45-49(53)51-47-43-39-40-44-48-52-50(54)46-42-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-48H2,1-2H3,(H,51,53)(H,52,54)
• InChI Key： NLYBLDAYIHAXCL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCCCCCC)NCCCCCCNC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 760.77848044Da
• Monoisotopic Mass: 760.77848044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 47
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.4
• Topological Polar Surface Area: 58.2Ų